Cas no 1261982-84-6 (2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic acid)

• Product Name: 2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic acid
• CAS No: 1261982-84-6
• MF: C₁₅H₁₂ClNO₃
• MW: 289.713683128357
• MDL: MFCD18322214
• CID: 2622225
• PubChem ID: 53228044
• Update Time: 2025-11-01

2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322214
• 1261982-84-6
• 2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic acid, 95%
• 2-(3-CARBAMOYL-4-CHLOROPHENYL)-6-METHYLBENZOIC ACID
• DTXSID40691577
• 3'-Carbamoyl-4'-chloro-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic acid

• MDL： MFCD18322214
• Inchi： 1S/C15H12ClNO3/c1-8-3-2-4-10(13(8)15(19)20)9-5-6-12(16)11(7-9)14(17)18/h2-7H,1H3,(H2,17,18)(H,19,20)
• InChI Key： JKBZKBRSEOHEOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 289.0505709Da
• Monoisotopic Mass: 289.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.4Ų

Additional information on 2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic acid

Professional Introduction to 2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic Acid (CAS No. 1261982-84-6)

2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic acid, with the chemical identifier CAS No. 1261982-84-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of both carbamoyl and chlorophenyl groups, along with a methyl-substituted benzoic acid backbone, imparts unique chemical properties that make it a valuable candidate for further investigation.

The structural composition of 2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic acid is pivotal in understanding its biological activity. The carbamoyl group (–NHCO–) attached to the phenyl ring at the 3-position introduces a polar functional moiety, which can influence solubility and interactions with biological targets. Concurrently, the chlorophenyl group at the 4-position introduces a halogen atom, which is often involved in hydrogen bonding and hydrophobic interactions. These features collectively contribute to the compound's ability to engage with biological systems in a specific manner.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the unique properties of benzoic acid derivatives. The benzoic acid core is well-documented for its antimicrobial, anti-inflammatory, and analgesic properties. By modifying the substituents on the benzoic acid ring, researchers aim to enhance or alter these properties to meet specific therapeutic needs. The compound 2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic acid represents such an effort, combining structural elements that may enhance its bioactivity.

One of the most compelling aspects of this compound is its potential as a lead molecule in medicinal chemistry. The combination of a carbamoyl group and a chlorophenyl group creates a scaffold that can be further modified to improve pharmacokinetic profiles and target specificity. For instance, the carbamoyl group can serve as a hinge point for designing molecules that interact with enzymes or receptors, while the chlorophenyl group can provide additional binding interactions through halogen bonding.

Recent studies have highlighted the importance of halogenated aromatic compounds in drug development. Halogens such as chlorine are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. In the case of 2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic acid, the chlorine atom at the 4-position of the phenyl ring may play a crucial role in stabilizing interactions with biological targets. This has led to investigations into its potential applications as an intermediate in synthesizing more complex pharmacological agents.

The methyl group at the 6-position of the benzoic acid ring further influences the electronic properties of the molecule. Methyl groups are known to be electron-donating groups, which can affect the acidity and reactivity of adjacent functional groups. In this context, the methyl group may modulate the reactivity of the carboxylic acid moiety or influence how other substituents interact with biological targets. These subtle structural modifications can have significant implications for the compound's overall efficacy and selectivity.

From a synthetic chemistry perspective, 2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic acid presents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including functional group transformations and regioselective substitutions. Researchers have explored various synthetic routes to construct this molecule efficiently while maintaining high yields and purity. These efforts not only contribute to our understanding of organic synthesis but also provide valuable insights into developing similar compounds for therapeutic purposes.

The biological activity of 2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic acid has been studied in several contexts. Initial investigations have focused on its potential as an inhibitor of enzymes involved in inflammatory pathways. The structural features of this compound suggest that it may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammation regulation. By modulating these enzymes, it may be possible to develop novel anti-inflammatory agents based on this scaffold.

Additionally, there has been speculation about its potential applications in treating neurological disorders. Benzoic acid derivatives are known for their ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets. The unique structural motifs present in 2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic acid may make it a promising candidate for developing drugs targeting neurodegenerative diseases such as Alzheimer's or Parkinson's disease. Further research is needed to validate these hypotheses through preclinical studies.

The compound's potential as an anticancer agent is another area of active investigation. Cancer research has increasingly focused on identifying small molecules that can selectively target cancer cells without harming healthy tissues. The structural complexity of 2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic acid suggests that it may interfere with critical cellular processes such as DNA replication or cell signaling pathways in cancer cells. Preliminary studies have shown promising results in cell-based assays, indicating its potential as an anticancer lead.

In conclusion, 2-(3-Carbamoyl-4-chlorophenyl)-6-methylbenzoic acid (CAS No. 1261982-84-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel therapeutic agents targeting various diseases including inflammation, neurological disorders, and cancer. Continued research into this molecule will likely yield valuable insights into developing next-generation drugs based on benzoic acid derivatives.